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Compound of Interest

Tert-butyl 4-(4-
Compound Name: aminophenyl)piperazine-1-
carboxylate
Cat. No.: B103973
\ v

A definitive, singular IUPAC name for a piperazine compound with the molecular formula
C15H23N302 cannot be provided without further specifying information. The molecular formula
C15H23N302 can represent a multitude of constitutional isomers and stereoisomers.
Comprehensive searches of chemical databases and scientific literature did not reveal a single,
prominent drug or widely recognized research compound with this specific formula that would
be the unambiguous subject of a detailed technical guide.

The piperazine ring system is a common scaffold in medicinal chemistry, leading to a vast
number of derivatives with diverse biological activities.[1][2][3] This structural versatility means
that numerous compounds with the same molecular formula but different arrangements of
atoms can be synthesized. These isomers can have vastly different chemical, physical, and
biological properties.

For a technical guide to be scientifically accurate and valuable to researchers and drug
development professionals, the subject compound must be unequivocally identified. This is
typically achieved through:

e A Common or Trade Name: For example, well-known drugs like Viagra (Sildenafil) or
Clozapine are piperazine derivatives.[4]

o A Chemical Abstracts Service (CAS) Registry Number: A uniqgue numerical identifier
assigned to every chemical substance.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b103973?utm_src=pdf-interest
https://www.nbinno.com/article/pharmaceutical-intermediates/role-piperazine-derivatives-drug-discovery-ze
https://pubmed.ncbi.nlm.nih.gov/27177234/
https://www.researchgate.net/publication/302946108_Piperazine_derivatives_for_therapeutic_use_A_patent_review_2010-present
https://en.wikipedia.org/wiki/Piperazine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o A specific IUPAC (International Union of Pure and Applied Chemistry) name: This provides a
systematic and unambiguous description of the molecule's structure, including
stereochemistry where applicable.

Without such an identifier, it is not feasible to proceed with the creation of an in-depth technical
guide that meets the user's core requirements for scientific integrity, including detailing specific
mechanisms of action, experimental protocols, and quantitative data. The synthesis of a
meaningful and accurate guide is contingent on the precise identification of the chemical entity
in question.

To proceed with this request, please provide a more specific identifier for the C15H23N302
piperazine compound of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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